![molecular formula C6H9ClN2 B1601891 1-(3-chloropropyl)-1H-pyrazole CAS No. 405939-73-3](/img/structure/B1601891.png)
1-(3-chloropropyl)-1H-pyrazole
Overview
Description
1-(3-Chloropropyl)-1H-pyrazole, also known as CP-Pyrazole, is a type of pyrazole-based compound that has been studied for its potential applications in scientific research. Pyrazoles are heterocyclic compounds with a five-membered ring containing two nitrogen atoms, and CP-Pyrazole is a derivative of pyrazole with a chlorine atom attached to the 3-position of the ring. CP-Pyrazole has been studied for its potential use in the synthesis of various compounds, as well as its biochemical and physiological effects on the body.
Scientific Research Applications
1-(3-chloropropyl)-1H-pyrazole has been studied for its potential use in the synthesis of various compounds, such as pyrazole derivatives, which can be used in the synthesis of pharmaceuticals. This compound has also been studied for its potential use in the synthesis of other compounds, such as heterocyclic compounds and peptide-based compounds. In addition, this compound has been studied for its potential use as a catalyst in organic synthesis.
Mechanism of Action
The mechanism of action of 1-(3-chloropropyl)-1H-pyrazole is not fully understood. It is believed that this compound acts as an inhibitor of certain enzymes, such as the enzyme cyclooxygenase-2 (COX-2). Inhibition of COX-2 is believed to be responsible for the anti-inflammatory effects of this compound. In addition, this compound has been shown to inhibit the activity of other enzymes, such as lipoxygenase and cyclooxygenase-1 (COX-1).
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects on the body. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. This compound has also been shown to have antinociceptive effects in animal models, which suggests that it may be useful in the treatment of pain. In addition, this compound has been shown to have anticonvulsant effects in animal models, suggesting that it may be useful in the treatment of seizures.
Advantages and Limitations for Lab Experiments
1-(3-chloropropyl)-1H-pyrazole has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize this compound from ethyl 1-chloropropyl-1H-pyrazole-3-carboxylate. In addition, this compound has been shown to have a wide range of biochemical and physiological effects, which makes it useful for various types of research. However, this compound also has some limitations. For example, this compound can be toxic at high concentrations, and it can also be difficult to separate this compound from other byproducts when synthesizing it.
Future Directions
There are several potential future directions for research involving 1-(3-chloropropyl)-1H-pyrazole. One potential direction is to further explore the biochemical and physiological effects of this compound. In addition, further research could be done to explore the potential therapeutic applications of this compound, such as in the treatment of pain, inflammation, and seizures. Furthermore, further research could be done to explore the potential use of this compound as a catalyst in organic synthesis. Finally, further research could be done to explore the potential toxicity of this compound and to develop methods to reduce its toxicity.
properties
IUPAC Name |
1-(3-chloropropyl)pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClN2/c7-3-1-5-9-6-2-4-8-9/h2,4,6H,1,3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJBKSGFNWDNDDV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)CCCCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40567369 | |
Record name | 1-(3-Chloropropyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40567369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
405939-73-3 | |
Record name | 1-(3-Chloropropyl)-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40567369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3-Chloropropyl)-1H-pyrazole hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.